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Audience: Researchers, scientists, and drug development professionals.

Introduction
ONO-RS-082 is a potent and reversible inhibitor of calcium-independent phospholipase A2

(iPLA2).[1][2][3] This cell-permeable compound has emerged as a valuable pharmacological

tool for dissecting the intricate roles of iPLA2 in various cellular processes, particularly in the

regulation of membrane trafficking and organelle dynamics. This document provides detailed

application notes and experimental protocols for utilizing ONO-RS-082 to investigate its effects

on endosomal dynamics, including endosome tubulation and cargo recycling.

Mechanism of Action
ONO-RS-082 exerts its inhibitory effect on iPLA2, an enzyme that catalyzes the hydrolysis of

the sn-2 acyl bond of phospholipids, leading to the production of free fatty acids and

lysophospholipids. These lipid mediators are crucial for maintaining membrane fluidity and

curvature, processes essential for the formation of transport vesicles and tubules from

endosomal compartments. By inhibiting iPLA2, ONO-RS-082 disrupts the generation of these

lipid messengers, thereby impairing membrane budding and fission events required for

endosomal trafficking. Specifically, inhibition of iPLA2 by ONO-RS-082 has been shown to

disrupt the formation of endosomal tubules and interfere with the maintenance of the Golgi

complex.[1][2][3]
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Quantitative Data
The following table summarizes the key quantitative data for ONO-RS-082.

Parameter Value Species/System Reference

IC50 (PLA2) 1.0 µM Not specified [4]

IC50 (PLA2) 7 µM Guinea pig lung [2][3][5]

Inhibition of

Thromboxane

Production

3.5 µM Human platelets [1]

Signaling Pathway
The inhibition of iPLA2 by ONO-RS-082 impacts endosomal dynamics through the modulation

of lipid signaling pathways that are critical for membrane remodeling.
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Caption: ONO-RS-082 inhibits iPLA2, disrupting endosomal dynamics.

Experimental Protocols
Here we provide detailed protocols for investigating the effects of ONO-RS-082 on endosomal

dynamics using a transferrin recycling assay. This assay is a widely used method to monitor

the trafficking of the transferrin receptor, a classic marker for clathrin-mediated endocytosis and

recycling pathways.
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Experimental Workflow

1. Culture cells on coverslips

2. Serum starve cells

3. Treat with ONO-RS-082 or vehicle

4. Pulse with fluorescently-labeled Transferrin

5. Chase with unlabeled Transferrin

6. Fix and permeabilize cells

7. Image using fluorescence microscopy

8. Quantify intracellular Transferrin fluorescence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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